3-beta,5-alpha-TETRAHYDRODEOSOXYCORTICOSTERONE

• IUPAC Name: 2-hydroxy-1-[(3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• InChI: InChI=1S/C21H34O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13-18,22-23H,3-12H2,1-2H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1
• InChI Key: CYKYBWRSLLXBOW-VTBMCCKRSA-N
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)CO)C)O
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C)O
• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of 3-beta,5-alpha-TETRAHYDRODEOSOXYCORTICOSTERONE is C21H34O3. It contains a total of 90 bonds, including 37 non-H bonds, 1 multiple bond, 7 rotatable bonds, 1 double bond, 1 five-membered ring, 3 six-membered rings, 1 nine-membered ring, 2 ten-membered rings, and 1 oxime (aliphatic).

Scientific Research Applications

Alzheimer’s Disease Research

• Field : Neurology
• Application : 3β,5α-THDOC is being studied for its potential role in Alzheimer’s disease. It’s thought to interact with amyloid-β oligomers (AβOs), which are an early and persistent driver of Alzheimer’s disease-related neurodegeneration.

Ionizing Radiation Research

• Field : Radiobiology
• Application : While the specific role of 3β,5α-THDOC in ionizing radiation research is not clear from the sources, neurosteroids in general are known to have protective effects against radiation-induced damage.

Seizure Research

• Field : Neurology
• Application : 3β,5α-THDOC is a neurosteroid that has been found to inhibit seizures induced by pilocarpine. It’s being studied for its potential role in stress modulation of epileptic seizures.
• Methods : In experimental models, 3β,5α-THDOC is likely administered to laboratory models (such as mice) to study its effects on seizures.
• Results : In mice, the ED50s (the dose that is effective in reducing seizures by 50%) for 3β,5α-THDOC is 45.9 mg/kg when seizures are induced by pilocarpine.

Stress Response

• Field : Neuroendocrinology
• Application : 3β,5α-THDOC is a neurosteroid that may be involved in the body’s response to stress. It’s thought to interact with various proteins that are triggered under low water stress conditions.

Sleep Regulation

• Field : Sleep Medicine
• Application : 3β,5α-THDOC is a metabolite of testosterone and dihydrotestosterone (DHT). It’s being studied for its potential role in sleep regulation.

Anxiety Disorders

• Field : Psychiatry
• Application : 3β,5α-THDOC is a neurosteroid that may be involved in the body’s response to anxiety. It’s thought to interact with various proteins that are triggered under anxiety conditions.

Depression

• Field : Psychiatry
• Application : While the specific role of 3β,5α-THDOC in depression is not clear from the sources, neurosteroids in general are known to have effects on mood and behavior.

Neuroprotection

• Field : Neurology
• Application : 3β,5α-THDOC might have a role in neuroprotection. Glycogen synthase kinase 3 beta (GSK-3β) is implicated in the pathogenesis of neurodegenerative diseases and inhibition of GSK-3β has emerged as a promising therapeutic approach.

Inflammation

• Field : Immunology
• Application : While the specific role of 3β,5α-THDOC in inflammation is not clear from the sources, neurosteroids in general are known to have anti-inflammatory effects.